
glabrene respiratory irritation mitigation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glabrene

CAS No.: 60008-03-9

Cat. No.: S582802

Get Quote

Hazard Identification & Risk Awareness

Glabrene is classified as a potential respiratory irritant. The table below summarizes the specific hazard

information available [1].

Hazard Class GHS Code & Hazard Statement

Specific target organ toxicity, single exposure, respiratory tract

irritation

H335—May cause respiratory

irritation

This classification indicates that standard procedures for handling fine powders and volatile irritants should

be applied when working with glabrene.

Relevant Experimental Data & Context

While direct studies on glabrene's respiratory irritation are limited, recent toxicity research provides crucial

context for its biological activity. The following table summarizes quantitative data from a 2024 zebrafish

study, a model often used in toxicological screening [2] [3] [4].
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Toxicity Endpoint Experimental Value Experimental Model

Lethal Concentration (LC10) 2.8 μM AB wild-type zebrafish larvae

Lethal Concentration (LC50) 3.7 μM AB wild-type zebrafish larvae

Hatching Rate (at 1.5 μM) 86.7% (vs. ~95% in
control)

3 days post-fertilization (dpf)
larvae

Malformation Rate (at 1.5 μM) 57.7% 3 days post-fertilization (dpf)
larvae

Locomotion: Total Distance (at 1.5
μM)

Decreased by 81.6% 3 days post-fertilization (dpf)
larvae

This study also found that glabrene caused significant developmental malformations, disrupted cartilage

formation, and induced neurotoxicity, including damage to brain neural tissues and elevated dopamine and

acetylcholine levels [2] [3]. The observed neurotoxicity suggests the compound has systemic biological

effects.

Conversely, other 2024 research highlights a potential therapeutic application, finding that glabrene can

suppress tumor growth in non-small cell lung cancer (NSCLC) by inhibiting the Fibroblast Growth Factor

Receptor 3 (FGFR3) pathway [5]. This underscores the compound's biologically active and tissue-specific

nature.

Experimental Workflow for Toxicity Assessment

For researchers aiming to evaluate the toxicity of compounds like glabrene, the following diagram outlines a

general experimental workflow based on the zebrafish model cited in the literature [2] [3].
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Frequently Asked Questions

Q1: What are the primary safety concerns when handling glabrene in the lab? The main hazards

associated with glabrene include skin irritation (H315), serious eye irritation (H319), and potential

respiratory irritation (H335) [1]. You should always review the Safety Data Sheet (SDS) for your specific

batch.

Q2: What are the key mechanistic pathways identified for glabrene's biological activity? Current

research points to two primary mechanisms, illustrated in the diagram below [2] [3] [5].
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Q3: The glabridin I am using contains glabrene as an impurity. Should I be concerned? Yes. Glabrene

is a known toxic impurity in industrial-grade glabridin, with one study finding it constituted 7.0% of a

sample and demonstrated significant toxicity in zebrafish models [2]. For critical applications, especially in

vivo studies, using a highly purified glabridin product is strongly recommended to avoid confounding results

or toxic side effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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